Cas no 832121-95-6 (1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one)

• Product Name: 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• CAS No: 832121-95-6
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 5227663
• PubChem ID: 7017667
• Update Time: 2025-10-29

1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-cyclopropyl-2-mercapto-5-(4-methoxybenzylidene)-3,5-dihydro-4H-imidazol-4-one
• (5E)-3-cyclopropyl-5-(4-methoxybenzylidene)-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• 1-Cyclopropyl-2-mercapto-4-(4-methoxybenzylidene)-1H-imidazol-5(4H)-one
• 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

• Inchi： 1S/C14H14N2O2S/c1-18-11-6-2-9(3-7-11)8-12-13(17)16(10-4-5-10)14(19)15-12/h2-3,6-8,10H,4-5H2,1H3,(H,15,19)
• InChI Key： YRUNPDYPMGSPKP-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=CC2=CC=C(OC)C=C2)C(=O)N1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 422.6±55.0 °C at 760 mmHg
• Flash Point: 209.4±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

Professional Introduction to Compound with CAS No. 832121-95-6 and Product Name: 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

The compound with the CAS number 832121-95-6 and the product name 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key functional groups, including a cyclopropyl ring, a methoxyphenyl substituent, and a sulfanyl group, which contribute to its distinctive chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one in the development of novel pharmaceutical agents. The cyclopropyl moiety is known for its stability and ability to enhance binding affinity in drug design, while the methoxyphenyl group introduces hydrophobic interactions that can improve solubility and bioavailability. The sulfanyl group further contributes to the compound's reactivity and potential for biological modulation.

In the context of modern drug discovery, this compound has been investigated for its potential role in targeting various biological pathways. The imidazolone core is a well-documented scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The structural modifications present in 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one suggest that it may exhibit enhanced efficacy compared to its parent compounds.

One of the most intriguing aspects of this compound is its interaction with biological targets. Preliminary computational studies have suggested that it may bind to specific enzymes or receptors involved in metabolic disorders and neurodegenerative diseases. The presence of the cyclopropyl ring enhances its binding affinity by stabilizing the transition state during enzyme-substrate interactions. Additionally, the methoxyphenyl group can engage in π-stacking interactions with aromatic residues in proteins, further optimizing its binding profile.

Experimental investigations have also revealed promising results regarding the pharmacokinetic properties of 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one. In vitro studies indicate that it exhibits moderate solubility in aqueous solutions, which is crucial for oral bioavailability. Furthermore, preliminary toxicity assays have shown that it demonstrates low systemic toxicity at therapeutic doses, making it a potentially safe candidate for further development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between cyclopropylamine derivatives and appropriately substituted phenols, followed by cyclization to form the imidazolone ring system. The introduction of the sulfanyl group is typically achieved through nucleophilic substitution reactions using sulfur-containing reagents.

Advances in synthetic methodologies have enabled more efficient production of 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one, making it more accessible for large-scale pharmaceutical applications. Continuous flow chemistry techniques have been particularly beneficial in optimizing reaction conditions and improving scalability while maintaining high product quality.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, it may serve as a precursor for developing novel pesticides or as a component in advanced polymer formulations.

Future research directions include further elucidation of its mechanism of action through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Additionally, preclinical studies are needed to validate its therapeutic potential in animal models before human trials can commence.

The integration of computational chemistry and machine learning algorithms has accelerated the discovery process for compounds like 1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one by predicting their biological activities and optimizing their structures for improved efficacy. These computational tools have become indispensable in modern drug discovery pipelines.

In conclusion,1-cyclopropyl-4-(4-methoxyphenyl)methylidene-2-sulfanyl-4,5-dihydro-H-imidazolone represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, pharmacokinetic properties, and interaction with biological targets make it an attractive molecule for developing novel therapeutic agents.